Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide)

• IUPAC Name: terbium(3+);1,2,4,5-tetramethylcyclopenta-1,3-diene
• InChI: InChI=1S/3C9H13.Tb/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3
• InChI Key: MNDUSBDNOLAQKR-UHFFFAOYSA-N
• Canonical SMILES: C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.[Tb+3]
• Molecular Formula: C27H39Tb
• DSSTOX Substance ID: DTXSID70746564
• Molecular Weight: 522.5 g/mol
• CAS RN: 148607-25-4

Description

Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) is a compound with the molecular formula C27H39Tb. It is also known as Tris(tetramethylcyclopenta-2,4-dien-1-ide)terbium(III).

Molecular Structure Analysis

The molecular structure of Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) consists of a terbium(3+) ion and three 2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide ions. The molecular weight of the compound is 522.5 g/mol.

Physical And Chemical Properties Analysis

Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) is a solid. The exact physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.

Scientific Research Applications

Photoluminescence and Luminescent Sensing Applications Research demonstrates terbium(3+) complexes exhibit strong luminescent properties, making them promising for applications in light-conversion molecular devices and fluorescent sensing. For instance, terbium(III) complexes with specific ligands have shown efficient energy transfer, leading to strong emission in the green spectrum, which is significant for developing advanced materials for green light-emitting devices (Biju, Reddy, & Freire, 2007). Another study highlighted the synthesis of a terbium(Tb+3) complex that exhibited increased fluorescent intensity under alkaline conditions and sensitivity towards Cu+2 ions at low concentrations, suggesting its potential for environmental monitoring and sensing applications (Chan-Navarro et al., 2018).

Materials Science and Advanced Luminescent Materials Terbium(3+) complexes have been explored for their potential in materials science, especially in creating triboluminescent materials that can serve as damage sensors in composite materials. The isostructural lanthanide complexes, including terbium(III), have been studied for their triboluminescent properties, which are of interest for developing sensors capable of detecting physical damage in materials (Clegg et al., 2000). Additionally, the photoluminescence properties of terbium(III) complexes with specific coordination structures have been characterized, revealing their suitability for green light-emitting devices due to their strong green luminescence and good thermal stability (Yun et al., 2011).

Coordination Chemistry and Structural Analysis The exploration of terbium(3+) complexes in coordination chemistry has led to the discovery of novel structural configurations and the elucidation of complex formation mechanisms. For example, the synthesis and crystal structure analysis of a terbium(III) complex revealed a pseudo-helical structure with a Schiff-base acting as a tri-deprotonated heptadentate ligand, showcasing the diversity of coordination environments terbium can adopt (Nagahara et al., 2011). Another study reported on a molecular complex of Tb in the +4 oxidation state, challenging the common oxidation states of lanthanides and opening new avenues for research in molecular lanthanide chemistry (Palumbo, Živković, Scopelliti, & Mazzanti, 2019).